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Compound of Interest

Compound Name: m-PEG15-acetic acid

Cat. No.: B12422945

An In-depth Technical Guide to m-PEG15-acetic acid: Properties, Protocols, and Applications

This technical guide provides a comprehensive overview of methoxy-poly(ethylene glycol)-
acetic acid with 15 ethylene glycol units (m-PEG15-acetic acid). It is intended for researchers,
scientists, and professionals in the field of drug development and bioconjugation. This
document details the chemical and physical properties, experimental protocols for its use, and
its applications, with a focus on clear data presentation and procedural diagrams.

Chemical Properties and Specifications

m-PEG15-acetic acid is a monodisperse polyethylene glycol (PEG) derivative containing a
terminal methoxy group and a terminal carboxylic acid group. The PEG chain consists of 15
ethylene glycol units. This heterobifunctional structure allows for its use as a linker to modify
proteins, peptides, nanoparticles, and other molecules.

Table 1: General Chemical Properties of m-PEG15-acetic acid
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Property Value Source(s)
CAS Number 2417256-16-5 [1]12113]
Molecular Formula C33H66018 [1][2]
Molecular Weight 750.87 g/mol

Systematic Name

2,5,8,11,14,17,20,23,26,29,32,
35,38,41,44,47-
Hexadecaoxanonatetracontan-

49-oic acid

Appearance

White to off-white solid or
. _ N/A
viscous oil

Table 2: Predicted Physicochemical Properties of m-PEG15-acetic acid

Property Predicted Value Source(s)
Boiling Point 729.2 +55.0 °C

Density 1.121 + 0.06 g/cm?3

pKa 3.39+0.10

Table 3: Storage and Handling Specifications

Condition

Recommendation Source(s)

Short-term Storage

Dry, dark, and at 0-4 °C (days

to weeks)

Long-term Storage

-20 °C (months)

Shipping Conditions

Ambient

Experimental Protocols
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The carboxylic acid group of m-PEG15-acetic acid can be activated to react with primary

amino groups on biomolecules, forming a stable amide bond. A common method for this

conjugation is through the use of carbodiimide chemistry, such as with N-(3-

Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide
(NHS).

General Protocol for Bioconjugation to a Protein

This protocol outlines a general procedure for the covalent attachment of m-PEG15-acetic

acid to a protein containing accessible lysine residues.

Materials:

m-PEG15-acetic acid

Protein of interest

EDC (N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride)

NHS (N-hydroxysuccinimide)

Conjugation Buffer: Phosphate-buffered saline (PBS) pH 7.4 or 0.1 M MES, 0.5 M NacCl, pH
6.0

Quenching Buffer: 1 M Tris-HCI, pH 8.0 or 1 M hydroxylamine, pH 8.5

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Reagent Preparation:

o Dissolve the protein of interest in the conjugation buffer to a final concentration of 1-10
mg/mL.

o Prepare a stock solution of m-PEG15-acetic acid in the conjugation buffer.

o Freshly prepare stock solutions of EDC and NHS in the conjugation buffer.
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¢ Activation of m-PEG15-acetic acid:

o In a separate tube, mix m-PEG15-acetic acid with a molar excess of EDC and NHS. A
common molar ratio is 1:2:5 (PEG-acid:EDC:NHS).

o Incubate the mixture at room temperature for 15-30 minutes to form the NHS-ester
intermediate.

o Conjugation Reaction:

o Add the activated m-PEG15-acetic acid solution to the protein solution. The molar ratio of
PEG to protein will depend on the desired degree of PEGylation and should be optimized.

o Allow the reaction to proceed for 2 hours to overnight at room temperature or 4 °C with
gentle stirring.

e Quenching the Reaction:

o Add the quenching buffer to the reaction mixture to a final concentration of 10-50 mM.

o Incubate for 15-30 minutes at room temperature to hydrolyze any unreacted NHS-esters.
 Purification of the PEGylated Protein:

o Remove unreacted PEG reagent and byproducts by dialysis against a suitable buffer or by
size-exclusion chromatography.

e Characterization:

o Analyze the resulting PEGylated protein using SDS-PAGE to observe the increase in
molecular weight.

o Determine the extent of PEGylation using techniques such as MALDI-TOF mass
spectrometry or colorimetric assays (e.g., TNBSA assay for remaining free amines).

Workflow for m-PEG15-acetic acid Conjugation
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Caption: Workflow for the bioconjugation of m-PEG15-acetic acid to a protein.

Applications in Research and Drug Development

m-PEG15-acetic acid is a valuable tool in bioconjugation and drug delivery. Its properties

make it suitable for a range of applications.
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PEGylation

The primary application of m-PEG15-acetic acid is in PEGylation, the process of attaching
PEG chains to molecules. This modification can:

 Increase solubility and stability: The hydrophilic nature of the PEG chain can improve the
solubility of hydrophobic drugs and protect proteins from degradation.

e Reduce immunogenicity: The PEG chain can shield antigenic sites on proteins, reducing
their immunogenicity.

e Prolong circulation time: The increased hydrodynamic volume of PEGylated molecules leads
to reduced renal clearance and a longer in vivo half-life.

Drug Delivery

m-PEG15-acetic acid can be used as a linker to conjugate drugs to targeting ligands or to
formulate nanoparticles for drug delivery. The use of acetic acid as a modulator has been
studied in the synthesis of metal-organic frameworks (MOFs) for drug delivery applications.
While not directly m-PEG15-acetic acid, this highlights the utility of the acetate functional
group in formulation science. Acetic acid can also be used as a processing aid to improve the
solubility of weakly basic drugs for spray-dried dispersion manufacturing.

Surface Modification

The PEG chain can be used to modify the surfaces of materials, such as quantum dots or
nanoparticles, to reduce non-specific binding in biological assays. This is crucial for improving
the signal-to-noise ratio in diagnostic and imaging applications.

Logical Relationship of PEGylation Benefits
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Caption: Benefits of PEGylation using m-PEG15-acetic acid in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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